Cas no 1016705-48-8 (4-[(5-bromothiophen-2-yl)methoxy]-3-methoxybenzoic acid)

• Product Name: 4-[(5-bromothiophen-2-yl)methoxy]-3-methoxybenzoic acid
• CAS No: 1016705-48-8
• MF: C₁₃H₁₁BrO₄S
• MW: 343.193042039871
• CID: 4566942
• Update Time: 2025-08-02

4-[(5-bromothiophen-2-yl)methoxy]-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(5-bromothiophen-2-yl)methoxy]-3-methoxybenzoic acid

• Inchi： 1S/C13H11BrO4S/c1-17-11-6-8(13(15)16)2-4-10(11)18-7-9-3-5-12(14)19-9/h2-6H,7H2,1H3,(H,15,16)
• InChI Key： GJPTXIFDAOSQGJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OCC2SC(Br)=CC=2)C(OC)=C1

Computed Properties

• Exact Mass: 341.95614g/mol
• Monoisotopic Mass: 341.95614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 343.19g/mol
• XLogP3: 3.6
• Topological Polar Surface Area: 84Ų

Additional information on 4-[(5-bromothiophen-2-yl)methoxy]-3-methoxybenzoic acid

4-[(5-Bromothiophen-2-yl)methoxy]-3-methoxybenzoic Acid: A Comprehensive Overview

4-[(5-Bromothiophen-2-yl)methoxy]-3-methoxybenzoic acid, also known by its CAS registry number CAS No. 1016705-48-8, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a thiophene ring, a methoxy group, and a benzoic acid moiety. The presence of the bromine atom in the thiophene ring further enhances its reactivity and potential applications in various chemical reactions.

The synthesis of 4-[(5-Bromothiophen-2-yl)methoxy]-3-methoxybenzoic acid involves a series of well-established organic reactions, including nucleophilic aromatic substitution, coupling reactions, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, making it more accessible for research and industrial applications. The compound's structure allows for further functionalization, which is highly desirable in drug discovery and material design.

One of the most notable features of this compound is its potential as a building block in the construction of bioactive molecules. Researchers have explored its role in the development of new pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders. For instance, studies have shown that derivatives of 4-[(5-Bromothiophen-2-yl)methoxy]-3-methoxybenzoic acid exhibit promising anti-proliferative activity against cancer cell lines, suggesting its potential as an anti-cancer drug candidate.

In addition to its pharmaceutical applications, this compound has also gained attention in the field of materials science. Its ability to form self-assembled monolayers and its compatibility with various surface modification techniques make it a valuable component in the development of advanced materials for electronic devices and sensors. Recent research has focused on optimizing the surface properties of materials incorporating this compound to enhance their performance in real-world applications.

The physical and chemical properties of CAS No. 1016705-48-8 have been extensively studied to understand its behavior under different conditions. For example, its solubility in various solvents, thermal stability, and reactivity towards common reagents have been characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and differential scanning calorimetry (DSC). These studies provide valuable insights into its suitability for different chemical transformations and applications.

From an environmental perspective, the ecological impact of 4-[(5-Bromothiophen-2-yl)methoxy]-3-methoxybenzoic acid has also been a topic of interest. Researchers have investigated its biodegradability and toxicity to aquatic organisms to assess its potential risks to ecosystems. Initial findings suggest that while the compound exhibits moderate toxicity under certain conditions, further studies are required to fully understand its environmental footprint.

In conclusion, CAS No. 1016705-48-8, or 4-[(5-Bromothiophen-2-yl)methoxy]-3-methoxybenzoic acid, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and characterization techniques, positions it as an important tool for future innovations in chemistry and related fields.